Cas no 2229156-05-0 (2-(2-azidoethyl)benzene-1,4-diol)

• Product Name: 2-(2-azidoethyl)benzene-1,4-diol
• CAS No: 2229156-05-0
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 6574552
• PubChem ID: 150227278
• Update Time: 2025-08-05

2-(2-azidoethyl)benzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 2-(2-azidoethyl)benzene-1,4-diol
• 2229156-05-0
• EN300-1763956

• Inchi： 1S/C8H9N3O2/c9-11-10-4-3-6-5-7(12)1-2-8(6)13/h1-2,5,12-13H,3-4H2
• InChI Key： FUSOSXXIOCTXFS-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CCN=[N+]=[N-])O

Computed Properties

• Exact Mass: 179.069476538g/mol
• Monoisotopic Mass: 179.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.8Ų

Additional information on 2-(2-azidoethyl)benzene-1,4-diol

2-(2-Azidoethyl)benzene-1,4-diol: A Comprehensive Overview

The compound 2-(2-azidoethyl)benzene-1,4-diol, identified by the CAS number 2229156-05-0, is a versatile organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring with hydroxyl groups at positions 1 and 4, and an azide-containing ethyl group at position 2. The presence of the azide group introduces reactive properties that make this compound particularly valuable in click chemistry reactions and other areas requiring high reactivity.

Recent advancements in synthetic chemistry have led to innovative methods for synthesizing 2-(2-azidoethyl)benzene-1,4-diol. Researchers have explored various pathways to optimize the synthesis process, ensuring higher yields and better purity. One notable approach involves the use of copper-catalyzed azide alkyne cycloaddition (CuAAC), which has been widely adopted due to its efficiency and selectivity. This method not only enhances the production scale but also opens new avenues for incorporating this compound into advanced materials.

The diol functionality in benzene-1,4-diol derivatives plays a crucial role in their reactivity and application potential. In particular, the hydroxyl groups can act as nucleophiles or participate in hydrogen bonding, making them ideal for applications in drug delivery systems and bioconjugation. Recent studies have highlighted the use of this compound as a building block for constructing complex molecular architectures, such as dendrimers and polymers, which exhibit unique mechanical and electronic properties.

In the context of materials science, 2-(2-azidoethyl)benzene-1,4-diol has shown promise as a precursor for generating nitrogen-rich materials. The azide group undergoes thermal decomposition to release nitrogen gas, a property that is being exploited in the development of lightweight and high-strength composites. Furthermore, this compound is being investigated for its potential in energy storage systems, where its ability to store nitrogen gas could lead to novel battery technologies.

Beyond its chemical applications, this compound has garnered attention in the field of biotechnology. The azide group's reactivity makes it suitable for click chemistry-based bioconjugation reactions, enabling the creation of bioactive molecules with tailored functionalities. Recent research has demonstrated its utility in synthesizing peptide-based drugs and antibody-drug conjugates (ADCs), which are critical in targeted cancer therapies.

The synthesis and application of 2-(2-azidoethyl)benzene-1,4-diol are further supported by cutting-edge computational chemistry tools. Molecular modeling studies have provided insights into the electronic structure and reactivity of this compound, aiding in the design of more efficient synthesis routes and predictive modeling of its interactions with biological systems.

In conclusion, 2-(2-azidoethyl)benzene-1,4-diol stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique chemical properties, combined with recent advancements in synthesis techniques and application strategies, position it as a key player in future innovations within chemistry and beyond.